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Compound of Interest

Compound Name: Amaronol B

Cat. No.: B016693 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document addresses the current state of knowledge regarding the biological activity of

Amaronol B. Despite interest in novel natural products for therapeutic applications, research

into the specific bioactivities of Amaronol B is exceptionally limited. This guide serves to

summarize the available data and highlight the significant gaps in the scientific literature,

explaining why a comprehensive technical whitepaper with extensive quantitative data, detailed

experimental protocols, and mechanistic pathways, as originally requested, cannot be

produced at this time.

Chemical Identity and Natural Occurrence
Amaronol B is a naturally occurring auronol, a type of flavonoid. Its chemical structure is 2-

[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-1-benzofuran-3-one.[1] It has been

isolated from the bark of the golden larch, Pseudolarix amabilis, and has also been identified in

the Japanese larch, Larix kaempferi.[1][2][3]

Published Biological Activity of Amaronol B
A foundational study that first isolated and identified Amaronol B also conducted preliminary

screening for its biological activity.[1]

Antimicrobial Screening
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In a panel of antimicrobial tests, Amaronol B was found to be inactive.[1] The same study did,

however, identify other compounds from the same plant extract, such as pseudolaric acid B,

which exhibited antifungal activity against Candida albicans.[1][2]

Table 1: Summary of Antimicrobial Screening Data for Amaronol B

Biological Activity Test Organism(s) Result Quantitative Data

Antimicrobial Not specified in detail Inactive Not Applicable

Biological Activities of Extracts from Pseudolarix
amabilis
While data on isolated Amaronol B is scarce, studies on crude extracts from its source,

Pseudolarix amabilis, have shown some biological effects. It is critical to emphasize that these

activities are from a complex mixture of compounds and cannot be attributed specifically to

Amaronol B.

Research on Pseudolarix amabilis extracts has indicated:

Antibacterial activity against Staphylococcus aureus, Candida albicans, and Streptococcus

pyogenes.[4][5]

Anti-inflammatory and anti-allergic properties, demonstrated by the inhibition of histamine

release in vitro.[4][5]

These findings suggest that Pseudolarix amabilis is a source of bioactive compounds, though

further research is required to isolate and characterize the specific molecules responsible for

these effects.

Gaps in Knowledge and Inability to Fulfill In-Depth
Technical Requirements
The request for an in-depth technical guide with structured quantitative data, detailed

experimental protocols, and visualizations of signaling pathways cannot be met for the

following reasons:
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Lack of Quantitative Data: There are no published studies providing quantitative measures of

biological activity for Amaronol B, such as IC₅₀ or EC₅₀ values.

Absence of Experimental Protocols: Detailed methodologies for biological assays specifically

testing Amaronol B are not available in the scientific literature.

Unknown Mechanism of Action: There is no information on the molecular targets or signaling

pathways that Amaronol B might modulate. Consequently, no diagrams for signaling

pathways or experimental workflows can be generated.

Conclusion and Future Directions
Amaronol B is a structurally identified natural product with very limited investigation into its

biological functions. The only direct evidence available indicates a lack of antimicrobial activity

in the assays performed. While extracts from its plant of origin show promise for anti-

inflammatory and antimicrobial properties, the role of Amaronol B, if any, in these effects

remains unknown.

For researchers, scientists, and drug development professionals, Amaronol B represents an

unexplored compound. Future research should focus on comprehensive screening for a wider

range of biological activities (e.g., anti-inflammatory, cytotoxic, antioxidant) and, should any

activity be identified, proceed to quantitative characterization, mechanism of action studies, and

elucidation of its structure-activity relationship. Until such fundamental research is conducted

and published, a detailed technical guide on the biological activity of Amaronol B cannot be

compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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